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Compound of Interest

Compound Name: Hippuric acid-13C6

Cat. No.: B3026468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides an in-depth overview of Hippuric acid-13C6, a stable isotope-

labeled derivative of hippuric acid. This document details its chemical properties, synthesis,

and applications in research, with a focus on its use as an internal standard for quantitative

analysis and as a metabolic tracer. Detailed experimental protocols for its use in Liquid

Chromatography-Mass Spectrometry (LC-MS/MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy are provided, along with relevant quantitative data and visualizations of key

biological pathways. The CAS number for Hippuric acid-13C6 is 1163160-18-6.[1]

Chemical and Physical Data
A summary of the key chemical and physical properties of Hippuric acid-13C6 is presented in

Table 1.
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Property Value Reference

CAS Number 1163160-18-6 [1]

Molecular Formula ¹³C₆C₃H₉NO₃ N/A

Molecular Weight 185.13 g/mol N/A

Synonyms

N-(Benzoyl-1,2,3,4,5,6-

13C6)glycine, Benzoylglycine-

13C6

N/A

Isotopic Purity 99 atom % ¹³C

Appearance Solid N/A

Synthesis of Hippuric Acid-13C6
The synthesis of Hippuric acid-13C6 can be achieved through the Schotten-Baumann

reaction, which involves the acylation of glycine with a ¹³C-labeled benzoyl chloride.[2] A

commercially available precursor, Benzoyl chloride-(phenyl-13C6), can be utilized for this

purpose.

Experimental Protocol: Synthesis of Hippuric Acid-13C6
This protocol is adapted from standard methods for the synthesis of hippuric acid.

Materials:

Glycine

Benzoyl chloride-(phenyl-13C6) (99 atom % ¹³C)

10% Sodium hydroxide (NaOH) solution

Concentrated hydrochloric acid (HCl)

Deionized water

Ice
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Procedure:

Dissolution of Glycine: Dissolve glycine in a 10% aqueous solution of sodium hydroxide in a

flask.

Acylation: Cool the flask in an ice bath. Add Benzoyl chloride-(phenyl-13C6) dropwise to the

glycine solution while stirring vigorously. The temperature should be maintained below 5°C.

Reaction Completion: Continue stirring for 1-2 hours at room temperature after the addition

is complete.

Acidification: Cool the reaction mixture in an ice bath and acidify with concentrated

hydrochloric acid until the pH is acidic, leading to the precipitation of Hippuric acid-13C6.

Isolation: Collect the precipitate by vacuum filtration and wash with cold deionized water.

Purification: Recrystallize the crude product from hot water to obtain pure Hippuric acid-
13C6.

Drying: Dry the purified product under vacuum.

Applications in Research
Hippuric acid-13C6 serves as a valuable tool in various research applications, primarily as an

internal standard for mass spectrometry-based quantification and as a tracer for metabolic

studies.

Quantification of Hippuric Acid using LC-MS/MS with
Hippuric Acid-13C6 as an Internal Standard
Hippuric acid is an important metabolite reflecting gut microbiome activity and renal function.

Due to its endogenous presence, a stable isotope-labeled internal standard like Hippuric acid-
13C6 is essential for accurate quantification in biological matrices such as urine.[3][4]

The following protocol outlines a method for the simultaneous determination of hippuric and

benzoic acids in monkey urine.[4]

Sample Preparation:
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Thaw frozen urine samples at room temperature.

Vortex mix the samples to ensure homogeneity.

Prepare a working internal standard solution of Hippuric acid-13C6 in a suitable solvent

(e.g., methanol/water).

Add a small volume of the internal standard solution to each urine sample.

Dilute the samples with deionized water prior to injection.

LC-MS/MS Instrumentation and Conditions:

Parameter Specification

Liquid Chromatograph Agilent 1100 series or equivalent

Mass Spectrometer Sciex API 4000 triple quadrupole or equivalent

Ionization Source
Atmospheric Pressure Chemical Ionization

(APCI) in negative ion mode

Chromatographic Column
Thermo Hypersil Gold C18 (50 mm × 2.1 mm, 5

µm) or equivalent

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Flow Rate 0.5 mL/min

Gradient
Optimized for separation of hippuric acid and

benzoic acid

Injection Volume 10 µL

Mass Spectrometry Parameters:
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Analyte Q1 Mass (m/z) Q3 Mass (m/z)

Hippuric Acid 178.1 134.1

Hippuric Acid-13C6 184.1 140.1

Benzoic Acid 121.0 77.0

Quantitative Data:

The method was validated for the determination of hippuric acid in the range of 0.25–250

µg/mL in monkey urine.[4]

Parameter Hippuric Acid Benzoic Acid

Linear Range 0.25 - 250 µg/mL 0.1 - 100 µg/mL

Regression Weighted (1/x) quadratic Weighted (1/x) quadratic

Correlation Coefficient (r²) > 0.99 > 0.99

Metabolic Tracer Studies using NMR Spectroscopy
¹³C-labeled compounds, including precursors to Hippuric acid-13C6, are utilized as tracers to

study metabolic pathways in vivo.[5] ¹³C NMR spectroscopy allows for the non-invasive tracking

of the labeled carbon atoms as they are incorporated into various metabolites. This approach is

particularly useful for assessing liver function by monitoring the conversion of ¹³C-labeled

benzoic acid to ¹³C-labeled hippuric acid.[5]

The following workflow describes a general procedure for a tracer study investigating the

metabolism of a ¹³C-labeled precursor to hippuric acid.
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Workflow for a ¹³C NMR-based metabolic tracer study.

Signaling Pathways of Interest
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Hippuric acid has been implicated in modulating key cellular signaling pathways, including the

Transforming Growth Factor-β (TGF-β) and Nuclear factor erythroid 2-related factor 2 (NRF2)

pathways. While studies specifically using Hippuric acid-13C6 to probe these pathways are

emerging, understanding these pathways is crucial for researchers in this field.

TGF-β Signaling Pathway
The TGF-β signaling pathway is a critical regulator of cell growth, differentiation, and apoptosis.

[6][7]
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Simplified TGF-β signaling pathway.
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NRF2 Signaling Pathway
The NRF2 pathway is a primary cellular defense mechanism against oxidative stress.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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